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Compound of Interest

Methyl 4-fluoro-1H-indole-7-
Compound Name:
carboxylate

Cat. No.: B1322420

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Methyl 4-
fluoro-1H-indole-7-carboxylate, a heterocyclic compound of interest in medicinal chemistry
and drug discovery. This document details available physicochemical data, outlines
experimental protocols for its synthesis and property determination, and explores its potential
biological significance.

Core Physical and Chemical Properties

Methyl 4-fluoro-1H-indole-7-carboxylate is a fluorinated indole derivative. The presence of
the fluorine atom and the methyl ester group at specific positions on the indole scaffold
significantly influences its chemical reactivity, metabolic stability, and potential biological
activity.
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Property Value Reference
Molecular Formula C10HsFNO2 [1112][3]
Molecular Weight 193.17 g/mol [2]
Appearance White solid [1]

Purity Typically 297% [3]

CAS Number 313337-35-8 [11[2]1[3]

Further experimental determination is required for properties such as melting point, boiling
point, and solubility in various solvents.

Experimental Protocols
Synthesis of Methyl 4-fluoro-1H-indole-7-carboxylate

A documented method for the synthesis of Methyl 4-fluoro-1H-indole-7-carboxylate involves
the esterification of its corresponding carboxylic acid precursor.[1]

Materials:

4-fluoro-1H-indole-7-carboxylic acid

» Methanol

e Benzene

o (Trimethylsilyl)diazomethane (2 M in hexane)
» Acetic acid

* Hexane

» Ethyl acetate

Procedure:
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e A suspension of 4-fluoro-1H-indole-7-carboxylic acid is prepared in a solvent mixture of
methanol and benzene.

» (Trimethylsilyl)diazomethane (2 M solution in hexane) is slowly added to the suspension.
e The reaction mixture is stirred at room temperature for 30 minutes.

e The reaction is quenched by the addition of excess acetic acid.

e The reaction solution is concentrated under vacuum.

e The resulting crude product is purified by flash column chromatography using a gradient
elution from hexane to 10% ethyl acetate in hexane.

e This process yields Methyl 4-fluoro-1H-indole-7-carboxylate as a white solid.[1]

Experimental Workflow for Synthesis
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A flowchart illustrating the synthesis of Methyl 4-fluoro-1H-indole-7-carboxylate.
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Determination of Physical Properties: Standard
Methodologies

While specific experimental data for the melting point, boiling point, and solubility of Methyl 4-
fluoro-1H-indole-7-carboxylate are not readily available in the searched literature, standard
laboratory protocols for analogous organic compounds can be employed.

Melting Point Determination: The melting point can be determined using a capillary melting
point apparatus. A small, powdered sample is packed into a capillary tube and heated at a
controlled rate. The temperature range from the first sign of melting to the complete liquefaction
of the solid is recorded.

Boiling Point Determination: For a non-volatile solid, boiling point determination would require
specialized equipment and is often not a primary characterization parameter.

Solubility Determination: A qualitative and guantitative assessment of solubility can be
performed by systematically dissolving a known mass of the compound in a measured volume
of various solvents at a controlled temperature. Solvents of varying polarities, such as water,
ethanol, methanol, acetone, dichloromethane, and dimethyl sulfoxide (DMSO), should be
tested.

Potential Biological Significance and Signaling
Pathways

While direct studies on the biological activity of Methyl 4-fluoro-1H-indole-7-carboxylate are
limited in the available literature, the broader class of indole derivatives is well-recognized for a
wide range of pharmacological properties, including antimicrobial and anticancer activities.[4][5]
The introduction of a fluorine atom can further enhance these properties.

Antimicrobial and Anticancer Potential: Indole-based compounds have been shown to exhibit
significant antimicrobial and anticancer properties.[4] For instance, certain indole carboxamide
derivatives have demonstrated notable activity against various bacterial strains, and some
indole carboxylic acid esters have shown potent anticancer activity against both hematological
and solid tumor cells.
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lllustrative Signaling Pathway for Indole Derivatives in Cancer: Indole derivatives have been
reported to modulate various signaling pathways implicated in cancer progression. A
generalized pathway that could be investigated for Methyl 4-fluoro-1H-indole-7-carboxylate
Is the inhibition of protein kinases involved in cell proliferation and survival.
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A potential signaling pathway modulated by indole derivatives in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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